![molecular formula C13H14N2OS B2921464 6-methyl-4-((3-methylbenzyl)thio)pyrimidin-2(1H)-one CAS No. 898441-16-2](/img/no-structure.png)
6-methyl-4-((3-methylbenzyl)thio)pyrimidin-2(1H)-one
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Description
6-methyl-4-((3-methylbenzyl)thio)pyrimidin-2(1H)-one is a useful research compound. Its molecular formula is C13H14N2OS and its molecular weight is 246.33. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Research indicates that derivatives of 6-methyl-4-((3-methylbenzyl)thio)pyrimidin-2(1H)-one show potential as antitumor agents. For instance, compounds related to this chemical, such as 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, have been synthesized and identified as potent inhibitors of mammalian dihydrofolate reductase, showing significant activity against certain types of carcinomas (Grivsky et al., 1980).
Antimicrobial and Antiviral Activity
Pyrimidine derivatives, including those similar to this compound, exhibit a range of biological activities. They have been reported to possess antimicrobial properties (Lobo et al., 2010), as well as antiviral activity, particularly against HIV-1 (Mai et al., 1995).
Optical Applications and Sensing
Compounds structurally related to this compound have been explored for their potential in optical applications. For instance, derivatives have been used in the detection of aluminum ions and demonstrated applications in bacterial cell imaging and logic gate applications (Yadav & Singh, 2018).
Crystal Structure Analysis
Studies involving the crystal structure analysis of pyrimidine derivatives can provide insights into their physicochemical properties, aiding in the development of pharmaceuticals and other applications (Rajam et al., 2017).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-methyl-4-((3-methylbenzyl)thio)pyrimidin-2(1H)-one involves the reaction of 2-amino-4-methyl-6-(3-methylbenzyl)thiopyrimidine with acetic anhydride in the presence of a catalyst to form the intermediate 6-acetylamino-4-methyl-2-(3-methylbenzyl)thiopyrimidine. This intermediate is then treated with hydrochloric acid to remove the acetyl group and form the final product.", "Starting Materials": [ "2-amino-4-methyl-6-(3-methylbenzyl)thiopyrimidine", "Acetic anhydride", "Catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-amino-4-methyl-6-(3-methylbenzyl)thiopyrimidine is reacted with acetic anhydride in the presence of a catalyst to form 6-acetylamino-4-methyl-2-(3-methylbenzyl)thiopyrimidine.", "Step 2: The intermediate 6-acetylamino-4-methyl-2-(3-methylbenzyl)thiopyrimidine is treated with hydrochloric acid to remove the acetyl group and form 6-methyl-4-((3-methylbenzyl)thio)pyrimidin-2(1H)-one." ] } | |
CAS No. |
898441-16-2 |
Molecular Formula |
C13H14N2OS |
Molecular Weight |
246.33 |
IUPAC Name |
6-methyl-4-[(3-methylphenyl)methylsulfanyl]-1H-pyrimidin-2-one |
InChI |
InChI=1S/C13H14N2OS/c1-9-4-3-5-11(6-9)8-17-12-7-10(2)14-13(16)15-12/h3-7H,8H2,1-2H3,(H,14,15,16) |
InChI Key |
BGFUOGIXCIVOPK-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)CSC2=NC(=O)NC(=C2)C |
solubility |
not available |
Origin of Product |
United States |
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